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Compound of Interest

Compound Name: Sulfo-Cyanine7 alkyne

Cat. No.: B1193678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfo-Cyanine7 alkyne is a near-infrared (NIR) fluorescent dye that is crucial for a variety of

applications in biological research and drug development, particularly in the field of

bioconjugation. Its high water solubility, a result of its sulfonate groups, makes it an ideal probe

for labeling biomolecules in aqueous environments.[1][2] The terminal alkyne group allows for

its specific attachment to molecules containing an azide group via a copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry.[2][3] This application

note provides a detailed protocol for the preparation of stock solutions of Sulfo-Cyanine7
alkyne, ensuring accurate and reproducible results in downstream applications.

Physicochemical Properties and Spectral Data
Accurate preparation of stock solutions requires precise knowledge of the physicochemical and

spectral properties of Sulfo-Cyanine7 alkyne. These properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C₄₀H₄₆KN₃O₇S₂ [4]

Molecular Weight

784.1 g/mol (Note: This can

vary slightly between batches

and salt forms. Always refer to

the manufacturer's certificate

of analysis for the exact

molecular weight.)

[4]

Appearance Dark green powder [5]

Excitation Maximum (λex) ~750 nm [2][4][6]

Emission Maximum (λem) ~773 nm [2][4][6]

Molar Extinction Coefficient (ε)
~240,600 L·mol⁻¹·cm⁻¹ at 750

nm
[4][6]

Solubility

Good solubility in water,

Dimethylformamide (DMF),

and Dimethyl sulfoxide

(DMSO).

[4][7]

Experimental Protocols
Safety Precautions
Before handling Sulfo-Cyanine7 alkyne or any other chemicals, it is essential to adhere to

standard laboratory safety practices.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.[8]

Handling: Avoid inhalation of the powder and direct contact with skin and eyes.[8] Handle the

compound in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of contaminated materials and waste in accordance with institutional and

local regulations.
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Preparing a 10 mM Stock Solution in Anhydrous DMSO
This protocol describes the preparation of a 10 mM stock solution of Sulfo-Cyanine7 alkyne in

anhydrous dimethyl sulfoxide (DMSO). DMSO is a recommended solvent as it readily dissolves

the dye and is compatible with many downstream applications.[9]

Materials:

Sulfo-Cyanine7 alkyne powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate Reagents: Allow the vial of Sulfo-Cyanine7 alkyne powder and the anhydrous

DMSO to equilibrate to room temperature before opening to prevent condensation of

moisture.

Calculate Required Mass: Determine the mass of Sulfo-Cyanine7 alkyne needed to

prepare the desired volume of a 10 mM stock solution. Use the molecular weight provided on

the product's certificate of analysis for the most accurate calculation.

Formula: Mass (mg) = 10 mmol/L * Volume (L) * Molecular Weight ( g/mol ) * 1000 mg/g

Example Calculation for 100 µL of 10 mM stock (using MW = 784.1 g/mol ): Mass (mg) =

0.010 mol/L * 0.0001 L * 784.1 g/mol * 1000 mg/g = 0.7841 mg

Weigh the Dye: Carefully weigh the calculated amount of Sulfo-Cyanine7 alkyne powder.

For small quantities, it is often more practical to use the entire contents of a pre-weighed vial

(e.g., 1 mg) and add the corresponding volume of solvent to achieve the desired

concentration.
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Example Calculation for a 1 mg vial to make a 10 mM solution: Volume (µL) = (Mass (mg)

/ Molecular Weight ( g/mol )) / 10 mmol/L * 1,000,000 µL/L Volume (µL) = (1 mg / 784.1

g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 127.5 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the Sulfo-
Cyanine7 alkyne powder.

Mixing: Tightly cap the vial and vortex thoroughly until the dye is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particles. Gentle warming or

brief sonication can aid in dissolution if necessary.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in low-

protein-binding microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the dye. Store the aliquots at -20°C, protected from light.[3][7] Properly stored, the

stock solution should be stable for several months.
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Workflow for Preparing Sulfo-Cyanine7 Alkyne Stock Solution
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Caption: Workflow for the preparation and storage of Sulfo-Cyanine7 alkyne stock solution.
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Quality Control
To ensure the accuracy of the stock solution concentration, a quality control check using UV-Vis

spectrophotometry is recommended.

Procedure:

Dilution: Prepare a dilute solution of the Sulfo-Cyanine7 alkyne stock in a suitable solvent

(e.g., PBS or the solvent used in your experiment). The dilution factor should be chosen to

yield an absorbance reading within the linear range of the spectrophotometer (typically 0.1 -

1.0).

Spectrophotometry: Measure the absorbance of the diluted solution at the maximum

absorption wavelength (~750 nm).

Concentration Calculation: Use the Beer-Lambert law to calculate the concentration of the

stock solution.

Formula: A = εcl, where:

A = Absorbance at 750 nm

ε = Molar extinction coefficient (240,600 L·mol⁻¹·cm⁻¹)[4][6]

c = Concentration (mol/L)

l = Path length of the cuvette (cm)

Rearranged for Concentration: c = A / (εl)

Remember to account for the dilution factor when calculating the concentration of the

original stock solution.

Application: Click Chemistry
The prepared Sulfo-Cyanine7 alkyne stock solution is ready for use in copper-catalyzed click

chemistry reactions to label azide-modified biomolecules. The diagram below illustrates the

general principle of this conjugation.
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Reactants

Sulfo-Cyanine7 Alkyne
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Caption: Schematic of a copper-catalyzed click chemistry reaction.

Storage and Stability
Long-term Storage: Store aliquots of the Sulfo-Cyanine7 alkyne stock solution at -20°C in

the dark.[3][7] Some sources suggest storage at -80°C for extended stability.

Light Sensitivity: Cyanine dyes are sensitive to light, and prolonged exposure should be

avoided to prevent photobleaching.[6][7]

Moisture: The use of anhydrous DMSO and proper storage helps to prevent hydrolysis of the

dye.

Transportation: The compound is stable at room temperature for up to three weeks for

shipping purposes.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1193678?utm_src=pdf-body-img
https://www.benchchem.com/product/b1193678?utm_src=pdf-body
https://www.lumiprobe.com/p/sulfo-cy7-alkyne
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.researchgate.net/post/Is_there_a_labeling_process_for_Sulfo-Cyanine7_CY7
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.researchgate.net/post/Is_there_a_labeling_process_for_Sulfo-Cyanine7_CY7
https://www.lumiprobe.com/protocols/click-chemistry-dna-labeling
https://www.benchchem.com/product/b1193678?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. artsci.usu.edu [artsci.usu.edu]

2. interchim.fr [interchim.fr]

3. lumiprobe.com [lumiprobe.com]

4. documents.thermofisher.com [documents.thermofisher.com]

5. benchchem.com [benchchem.com]

6. researchgate.net [researchgate.net]

7. lumiprobe.com [lumiprobe.com]

8. cyanine dye 7 Safety Data Sheets(SDS) lookchem [lookchem.com]

9. lumiprobe.com [lumiprobe.com]

To cite this document: BenchChem. [Preparation of Sulfo-Cyanine7 Alkyne Stock Solutions:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193678#preparation-of-sulfo-cyanine7-alkyne-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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